Cas no 80474-67-5 (5-Iodomethyl 6α,9α-Difluoro-11β-hydroxy-16α-methyl-3-oxo-17α-(propionyloxy)-androsta-1,4-diene-17β-carbothioate)

5-Iodomethyl 6α,9α-Difluoro-11β-hydroxy-16α-methyl-3-oxo-17α-(propionyloxy)-androsta-1,4-diene-17β-carbothioate structure
80474-67-5 structure
Product Name:5-Iodomethyl 6α,9α-Difluoro-11β-hydroxy-16α-methyl-3-oxo-17α-(propionyloxy)-androsta-1,4-diene-17β-carbothioate
CAS No:80474-67-5
MF:C25H31F2IO5S
MW:608.476926088333
CID:826807
PubChem ID:46781971
Update Time:2024-10-27

5-Iodomethyl 6α,9α-Difluoro-11β-hydroxy-16α-methyl-3-oxo-17α-(propionyloxy)-androsta-1,4-diene-17β-carbothioate Chemical and Physical Properties

Names and Identifiers

    • 5-Iodomethyl 6α,9α-Difluoro-11β-hydroxy-16α-methyl-3-oxo-17α-(propionyloxy)-androsta-1,4-diene-17β-carbothioate
    • 5-Iodomethyl 6α,9α-Difluoro-11β-hydroxy-16α-methyl-3-oxo-17α-(propionyloxy)-androsta-1,4-diene-17β-c
    • 5-Iodomethyl 6α,9α-Difluoro-11β-hydroxy-16α-methyl-3-oxo-17α-(propionyloxy)-androsta-1,4-diene...
    • S-iodomethyl-6α,9α-difluoro-11β-hydroxy-16α-methyl-17α-propionyloxy-3-oxo-androsta-1,4-diene-17β-carbothioate
    • 5-IODOMETHYL 6A,9A-DIFLUORO-11B-HYDROXY-16A-METHYL-3-OXO-17A-(PROPIONYLOXY)-ANDROSTA-1,4-DIENE-17B-CARBOTHIOATE
    • 5-IODOMETHYL 6A,9A-DIFLUORO-11SS-HYDROXY-16A-METHYL-3-OXO-17A-(PROPIONYLOXY)-ANDROSTA-1,4-DIENE-17SS-CARBOTHIOATE
    • S-(Iodomethyl) (6α,11β,16α,17α)-6,9-difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)androsta-1,4-diene-17-carbothioate (ACI)
    • 5-Iodomethyl 6alpha,9alpha-Difluoro-11beta-hydroxy-16alpha-methyl-3-oxo-17alpha-(propionyloxy)-androsta-1,4-diene-17beta-c
    • 5-Iodomethyl 6alpha,9alpha-Difluoro-11beta-hydroxy-16alpha-methyl-3-oxo-17alpha-(propionyloxy)-androsta-1,4-diene-17beta-carbothioate
    • 80474-67-5
    • [(8S,10S,11S,13S)-6,9-difluoro-11-hydroxy-17-(iodomethylsulfanylcarbonyl)-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
    • Inchi: 1S/C25H31F2IO5S/c1-5-20(31)33-25(21(32)34-12-28)13(2)8-15-16-10-18(26)17-9-14(29)6-7-22(17,3)24(16,27)19(30)11-23(15,25)4/h6-7,9,13,15-16,18-19,30H,5,8,10-12H2,1-4H3/t13-,15+,16+,18+,19+,22+,23+,24+,25+/m1/s1
    • InChI Key: HKRIRGIBBWVEFV-CENSZEJFSA-N
    • SMILES: O([C@@]1([C@H](C)C[C@H]2[C@@H]3C[C@H](F)C4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@]12C)O)F)=O)C(=O)SCI)C(=O)CC

Computed Properties

  • Exact Mass: 608.09000
  • Monoisotopic Mass: 608.09050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 986
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 606.7±55.0 °C at 760 mmHg
  • Flash Point: 320.7±31.5 °C
  • PSA: 105.97000
  • LogP: 4.89550
  • Vapor Pressure: 0.0±3.9 mmHg at 25°C

5-Iodomethyl 6α,9α-Difluoro-11β-hydroxy-16α-methyl-3-oxo-17α-(propionyloxy)-androsta-1,4-diene-17β-carbothioate Security Information

5-Iodomethyl 6α,9α-Difluoro-11β-hydroxy-16α-methyl-3-oxo-17α-(propionyloxy)-androsta-1,4-diene-17β-carbothioate Pricemore >>

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